Cas no 1263044-75-2 (PEG4-biotin acid)

• Product Name: PEG4-biotin acid
• CAS No: 1263044-75-2
• MF: C₂₁H₃₇N₃O₈S
• MW: 491.598785161972
• CID: 5071657
• Update Time: 2025-06-07

PEG4-biotin acid Chemical and Physical Properties

Names and Identifiers

• PEG4-biotin acid
• Biotin-PEG4-CH2CH2COOH
• SY077034
• 3-[2-[2-[2-[2-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid

• Inchi： 1S/C21H37N3O8S/c25-18(4-2-1-3-17-20-16(15-33-17)23-21(28)24-20)22-6-8-30-10-12-32-14-13-31-11-9-29-7-5-19(26)27/h16-17,20H,1-15H2,(H,22,25)(H,26,27)(H2,23,24,28)
• InChI Key： GYOXFFWLRKVJJX-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCOCCOCCOCCOCCC(=O)O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 491.23013632 g/mol
• Monoisotopic Mass: 491.23013632 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 20
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 170
• Molecular Weight: 491.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on PEG4-biotin acid

PEG4-Biotin Acid: A Comprehensive Overview

PEG4-biotin acid is a versatile compound with the CAS number 1263044-75-2, widely utilized in various fields of biotechnology and pharmaceutical research. This compound is a derivative of polyethylene glycol (PEG) and biotin, a water-soluble vitamin essential for cellular processes. The combination of PEG and biotin acid creates a unique molecule with exceptional properties, making it invaluable in applications ranging from drug delivery systems to diagnostic assays.

The structure of PEG4-biotin acid consists of a four-unit polyethylene glycol chain linked to biotin acid. This configuration enhances its solubility and stability, enabling it to interact effectively with streptavidin or avidin proteins. Recent studies have highlighted the potential of PEG4-biotin acid in enhancing the targeting efficiency of therapeutic agents. For instance, researchers have employed this compound to develop biodegradable nanoparticles for cancer therapy, demonstrating improved drug encapsulation and controlled release mechanisms.

In the realm of diagnostics, PEG4-biotin acid has been instrumental in the development of highly sensitive biosensors. By conjugating this compound with specific biomarkers, scientists have achieved unprecedented levels of accuracy in detecting diseases such as diabetes and cardiovascular conditions. The ability of PEG4-biotin acid to form stable complexes with streptavidin has further expanded its utility in immunoassays and enzyme-linked immunosorbent assays (ELISAs), ensuring reliable results even at low analyte concentrations.

One of the most groundbreaking applications of PEG4-biotin acid is in the field of gene therapy. Researchers have successfully utilized this compound to modify viral vectors, enhancing their ability to deliver genetic material to target cells without triggering immune responses. This advancement has significant implications for treating genetic disorders and improving the efficacy of vaccines.

Recent advancements in nanotechnology have also leveraged PEG4-biotin acid to create smart drug delivery systems. These systems are designed to respond to specific stimuli, such as pH changes or temperature variations, ensuring that therapeutic agents are released precisely at the site of action. This targeted approach not only minimizes side effects but also maximizes therapeutic outcomes.

Moreover, PEG4-biotin acid has found applications in regenerative medicine, particularly in the development of bioactive scaffolds for tissue engineering. Its ability to promote cell adhesion and proliferation makes it an ideal candidate for creating artificial extracellular matrices. Studies have shown that incorporating PEG4-biotin acid into scaffold materials significantly enhances tissue regeneration in vitro and in vivo models.

The synthesis of PEG4-biotin acid involves a multi-step process that ensures high purity and functionality. Modern manufacturing techniques have enabled the large-scale production of this compound, meeting the growing demand across various industries. Quality control measures are rigorously implemented to guarantee that each batch meets stringent standards, ensuring consistent performance in diverse applications.

In conclusion, PEG4-biotin acid (CAS No: 1263044-75-2) stands as a testament to the ingenuity of modern chemistry and its profound impact on scientific progress. With its versatility and adaptability, this compound continues to pave the way for innovative solutions in healthcare, diagnostics, and beyond. As research advances further, we can expect even more groundbreaking applications that will revolutionize how we approach complex scientific challenges.